Cas no 1210183-73-5 (12-2-(morpholin-4-yl)-2-oxoethyl-10-thia-1,8-diazatricyclo7.3.0.0^{3,7}dodeca-3(7),8-dien-2-one)

• Product Name: 12-2-(morpholin-4-yl)-2-oxoethyl-10-thia-1,8-diazatricyclo7.3.0.0^{3,7}dodeca-3(7),8-dien-2-one
• CAS No: 1210183-73-5
• MF: C₁₅H₁₉N₃O₃S
• MW: 321.3946621418
• CID: 6349863
• PubChem ID: 45512206
• Update Time: 2025-07-09

12-2-(morpholin-4-yl)-2-oxoethyl-10-thia-1,8-diazatricyclo7.3.0.0^{3,7}dodeca-3(7),8-dien-2-one Chemical and Physical Properties

Names and Identifiers

• 12-2-(morpholin-4-yl)-2-oxoethyl-10-thia-1,8-diazatricyclo7.3.0.0^{3,7}dodeca-3(7),8-dien-2-one
• 3-(2-morpholino-2-oxoethyl)-2,3,7,8-tetrahydrocyclopenta[d]thiazolo[3,2-a]pyrimidin-5(6H)-one
• 12-(2-morpholin-4-yl-2-oxoethyl)-10-thia-1,8-diazatricyclo[7.3.0.03,7]dodeca-3(7),8-dien-2-one
• AKOS024652793
• 12-[2-(morpholin-4-yl)-2-oxoethyl]-10-thia-1,8-diazatricyclo[7.3.0.0^{3,7}]dodeca-3(7),8-dien-2-one
• 1210183-73-5
• F2495-1869

• Inchi： 1S/C15H19N3O3S/c19-13(17-4-6-21-7-5-17)8-10-9-22-15-16-12-3-1-2-11(12)14(20)18(10)15/h10H,1-9H2
• InChI Key： DFFOVVWWFWLEKY-UHFFFAOYSA-N
• SMILES： S1C2=NC3CCCC=3C(N2C(C1)CC(N1CCOCC1)=O)=O

Computed Properties

• Exact Mass: 321.11471265g/mol
• Monoisotopic Mass: 321.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 87.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 12-2-(morpholin-4-yl)-2-oxoethyl-10-thia-1,8-diazatricyclo7.3.0.0^{3,7}dodeca-3(7),8-dien-2-one

Comprehensive Overview of 12-2-(morpholin-4-yl)-2-oxoethyl-10-thia-1,8-diazatricyclo[7.3.0.0^{3,7}]dodeca-3(7),8-dien-2-one (CAS No. 1210183-73-5)

The compound 12-2-(morpholin-4-yl)-2-oxoethyl-10-thia-1,8-diazatricyclo[7.3.0.0^{3,7}]dodeca-3(7),8-dien-2-one, identified by its CAS No. 1210183-73-5, is a highly specialized heterocyclic molecule with a unique tricyclic structure. This compound has garnered significant attention in the fields of medicinal chemistry and drug discovery due to its complex architecture and potential biological activities. Researchers are particularly interested in its morpholine and thiadiazatricyclo moieties, which are known to contribute to its pharmacokinetic properties and binding affinity.

In recent years, the demand for novel heterocyclic compounds like 12-2-(morpholin-4-yl)-2-oxoethyl-10-thia-1,8-diazatricyclo[7.3.0.0^{3,7}]dodeca-3(7),8-dien-2-one has surged, driven by advancements in targeted drug delivery and precision medicine. The compound's structural features make it a promising candidate for modulating specific biological pathways, particularly in the context of enzyme inhibition and receptor binding. Its CAS No. 1210183-73-5 is frequently searched in academic databases and patent filings, reflecting its growing relevance in pharmaceutical research.

One of the most intriguing aspects of this compound is its potential application in neurodegenerative disease research. The morpholin-4-yl group is a common pharmacophore in drugs targeting the central nervous system, and its presence in this molecule has sparked interest in its ability to cross the blood-brain barrier. Additionally, the thia-diazatricyclo core may offer stability against metabolic degradation, a critical factor in drug development.

From a synthetic chemistry perspective, the preparation of 12-2-(morpholin-4-yl)-2-oxoethyl-10-thia-1,8-diazatricyclo[7.3.0.0^{3,7}]dodeca-3(7),8-dien-2-one involves multi-step reactions, often requiring catalyzed cyclization and selective functionalization. Researchers are exploring greener synthetic routes to improve yield and reduce environmental impact, aligning with the global push for sustainable chemistry. The compound's CAS No. 1210183-73-5 is often referenced in studies optimizing these synthetic protocols.

Another area of interest is the compound's potential role in cancer therapeutics. Preliminary studies suggest that its unique structure may interact with kinase enzymes, which are pivotal in cell signaling and proliferation. This has led to increased searches for 1210183-73-5 in oncology-focused research platforms. The integration of AI-driven drug discovery tools has further accelerated the exploration of this molecule's therapeutic potential.

In summary, 12-2-(morpholin-4-yl)-2-oxoethyl-10-thia-1,8-diazatricyclo[7.3.0.0^{3,7}]dodeca-3(7),8-dien-2-one (CAS No. 1210183-73-5) represents a fascinating intersection of chemistry and biology. Its structural complexity and diverse applications make it a subject of ongoing research, particularly in drug discovery and molecular design. As scientific inquiries into its properties deepen, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.